Cas no 958852-82-9 (3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1))

• Product Name: 3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1)
• CAS No: 958852-82-9
• MF: C₁₃H₂₇ClN₂
• MW: 246.819882631302
• CID: 832206
• PubChem ID: 66661065
• Update Time: 2025-04-19

3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1)
• 3,9-Diazaspiro[5.5]undecane, 3-butyl-, (Hydrochloride) (1:1)
• 3-BUTYL-3,9-DIAZASPIRO[5.5]UNDECANE HYDROCHLORIDE
• SCHEMBL346005
• 3,9-Diazaspiro[5.5]undecane,3-butyl-,hydrochloride
• 958852-82-9

• Inchi： 1S/C13H26N2.ClH/c1-2-3-10-15-11-6-13(7-12-15)4-8-14-9-5-13;/h14H,2-12H2,1H3;1H
• InChI Key： KPDMZAYMPNTMME-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCC)CCC2(CCNCC2)CC1

Computed Properties

• Exact Mass: 246.18600
• Monoisotopic Mass: 246.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.32080